N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H16ClFN6O3S/c22-12-1-5-14(6-2-12)24-19(31)11-33-21-28-27-17(9-15-10-18(30)26-20(32)25-15)29(21)16-7-3-13(23)4-8-16/h1-8,10H,9,11H2,(H,24,31)(H2,25,26,30,32)
• InChI Key: BWDSZFSDYMZXEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4)Cl
• Molecular Formula: C21H16ClFN6O3S
• Molecular Weight: 486.9 g/mol

Description

N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H16ClFN6O3S and its molecular weight is 486.91. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization
Studies on compounds with structural similarities to the given chemical demonstrate advancements in synthetic chemistry, particularly in creating compounds with potential pharmacological applications. For instance, Kariuki et al. (2021) synthesized isostructural compounds with detailed structural characterization through single crystal diffraction, highlighting the methodological approaches to obtaining and analyzing similar complex molecules (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activity
Mistry, Desai, and Intwala (2009) synthesized novel thiazolidinone and acetidinone derivatives, including compounds structurally related to the query, and screened them for antimicrobial activity, suggesting a potential application in developing new antimicrobial agents (Mistry, Desai, & Intwala, 2009).

Potential Pesticides
Research by Olszewska, Pikus, and Tarasiuk (2008) on derivatives of N-aryl-2,4-dichlorophenoxyacetamide, which shares some structural features with the query compound, characterized new organic compounds as potential pesticides, demonstrating applications in agricultural chemistry (Olszewska, Pikus, & Tarasiuk, 2008).

Anticancer Activity
Evren et al. (2019) explored the anticancer activity of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, related in structure to the compound . These compounds were investigated for their potential antitumor activities, indicating the compound's relevance in cancer research (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Herbicidal Activity
Wu et al. (2011) designed and synthesized N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides, showing significant herbicidal activities. This suggests applications in developing new herbicides for agriculture (Wu et al., 2011).